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Compound of Interest

Compound Name: Fmoc-His(Fmoc)-OH

Cat. No.: B613345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling precautions for

Fmoc-His(Fmoc)-OH (Nα,Nτ-bis(9-fluorenylmethoxycarbonyl)-L-histidine). Adherence to these

guidelines is critical to ensure the safety of laboratory personnel and the integrity of research

outcomes. This document outlines the known hazards, proper handling procedures, storage

requirements, and disposal methods for this compound.

Hazard Identification and Classification
Fmoc-His(Fmoc)-OH is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.[1] It is essential for personnel to be

fully aware of these hazards before handling the material.

The primary hazards associated with Fmoc-His(Fmoc)-OH are:

Acute Oral and Inhalation Toxicity: The compound is harmful if swallowed or inhaled.[1]

Skin Irritation: It is known to cause skin irritation upon contact.[1]

Serious Eye Irritation: Direct contact with the eyes can cause serious irritation.[1]

Respiratory Tract Irritation: Inhalation of the dust may cause respiratory irritation.[1]
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GHS Hazard Summary
The following table summarizes the GHS classification for Fmoc-His(Fmoc)-OH.

Hazard Class Hazard Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302
Harmful if swallowed.

[1]

Acute Toxicity,

Inhalation
Category 4 H332 Harmful if inhaled.[1]

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[1]

Serious Eye

Damage/Eye Irritation
Category 2A H319

Causes serious eye

irritation.[1]

Specific Target Organ

Toxicity, Single

Exposure

Category 3 H335
May cause respiratory

irritation.[1]

Experimental Protocols: Safe Handling and
Personal Protection
Given the hazardous nature of Fmoc-His(Fmoc)-OH, stringent adherence to safety protocols

is mandatory. The following sections detail the necessary personal protective equipment (PPE)

and engineering controls.

Engineering Controls
Ventilation: All handling of Fmoc-His(Fmoc)-OH powder should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood or a powder containment

hood to minimize inhalation exposure.[1]

Eye Wash Stations and Safety Showers: Ensure that eye wash stations and safety showers

are readily accessible in the immediate vicinity of the handling area.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b613345?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-W013083/Fmoc-His-Fmoc-OH-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W013083/Fmoc-His-Fmoc-OH-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W013083/Fmoc-His-Fmoc-OH-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W013083/Fmoc-His-Fmoc-OH-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W013083/Fmoc-His-Fmoc-OH-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b613345?utm_src=pdf-body
https://www.benchchem.com/product/b613345?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-W013083/Fmoc-His-Fmoc-OH-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required when handling this compound:[1]

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

dust particles.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber). Dispose of contaminated

gloves after use in accordance with good laboratory practices.

Lab Coat: A full-sleeved lab coat is required.

Full Suit: For large quantities or in situations with a high risk of exposure, a full suit may be

necessary.[2]

Respiratory Protection: For operations that may generate significant dust, a dust respirator

(e.g., N95 or P1 type) should be used.[2]

Workflow for Safe Handling
The following diagram illustrates the standard workflow for the safe handling of Fmoc-
His(Fmoc)-OH, from receiving the compound to its final disposal.

Safe Handling Workflow for Fmoc-His(Fmoc)-OH
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Caption: Workflow for handling Fmoc-His(Fmoc)-OH.
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First-Aid Measures
In the event of exposure, immediate action is crucial.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

respiratory support and seek immediate medical attention.

Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with

soap and plenty of water. If irritation persists, seek medical advice.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
Conditions: Store Fmoc-His(Fmoc)-OH in a tightly sealed container in a dry, well-ventilated

place. Recommended storage for the powder is at -20°C for up to 3 years or at 4°C for up to

2 years.[1] For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1

month.[1]

Security: The storage area should be secure and accessible only to authorized personnel

("Store locked up").[1]

Accidental Release Measures
In case of a spill:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.
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Containment: Prevent the powder from entering drains or waterways.

Cleanup: Use appropriate tools to carefully sweep or scoop the spilled material into a

designated, labeled waste container. Avoid generating dust. For liquid spills, absorb with an

inert material.

Decontamination: Clean the spill area thoroughly.

Disposal
Waste Classification: All waste containing Fmoc-His(Fmoc)-OH, including contaminated

PPE, empty containers, and spilled material, should be treated as hazardous waste.

Procedure: Dispose of all waste in accordance with federal, state, and local environmental

regulations through a licensed professional waste disposal service.[1] Do not dispose of it

down the drain or with general laboratory trash.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide

extinguishers.[1]

Specific Hazards: During a fire, irritating and toxic fumes may be generated.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

By adhering to the comprehensive guidelines outlined in this document, researchers and

laboratory professionals can mitigate the risks associated with Fmoc-His(Fmoc)-OH and

ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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His(Fmoc)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613345#safety-and-handling-precautions-for-fmoc-
his-fmoc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

http://file.medchemexpress.com/batch_PDF/HY-W013083/Fmoc-His-Fmoc-OH-SDS-MedChemExpress.pdf
https://www.peptide.com/custdocs/MSDS%20AFH105%20Fmoc-His(Trt).pdf
https://www.benchchem.com/product/b613345#safety-and-handling-precautions-for-fmoc-his-fmoc-oh
https://www.benchchem.com/product/b613345#safety-and-handling-precautions-for-fmoc-his-fmoc-oh
https://www.benchchem.com/product/b613345#safety-and-handling-precautions-for-fmoc-his-fmoc-oh
https://www.benchchem.com/product/b613345#safety-and-handling-precautions-for-fmoc-his-fmoc-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

